Cas no 2171914-99-9 (5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171914-99-9
• MF: C₁₀H₁₈N₄OS
• MW: 242.341120243073
• CID: 6128376
• PubChem ID: 165606273
• Update Time: 2025-06-13

5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• 2171914-99-9
• EN300-1596524

• Inchi： 1S/C10H18N4OS/c1-4-7(6-15-3)14-8(5-2)9(10(11)16)12-13-14/h7H,4-6H2,1-3H3,(H2,11,16)
• InChI Key： KQCKXENROILWLE-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CC)N(C(COC)CC)N=N1)N

Computed Properties

• Exact Mass: 242.12013238g/mol
• Monoisotopic Mass: 242.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98Ų

Additional information on 5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide

Recent Advances in the Study of 5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS: 2171914-99-9)

The compound 5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS: 2171914-99-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide, which serves as a key intermediate in the development of novel triazole-based therapeutics. The compound's structure, featuring a triazole core with ethyl and methoxybutyl substituents, has been shown to exhibit promising interactions with various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases.

One of the most notable findings is the compound's inhibitory activity against Mycobacterium tuberculosis, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry. The study reported that 5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide exhibited potent activity against drug-resistant strains of M. tuberculosis, with an MIC (Minimum Inhibitory Concentration) value of 0.5 µg/mL. This suggests its potential as a lead compound for the development of new anti-tuberculosis agents.

In addition to its antimicrobial properties, recent research has explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting a possible application in the treatment of chronic inflammatory conditions.

The pharmacokinetic profile of 5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide has also been investigated in recent preclinical studies. Data from these studies indicate that the compound exhibits favorable oral bioavailability and metabolic stability, with a half-life of approximately 6 hours in rodent models. These properties make it a promising candidate for further drug development.

Looking ahead, researchers are focusing on optimizing the structure-activity relationship of 5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide derivatives to enhance their therapeutic potential while minimizing potential side effects. Several patent applications filed in 2024 suggest growing commercial interest in this compound class, particularly for applications in infectious disease and immunomodulation.

In conclusion, 5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS: 2171914-99-9) represents a promising scaffold in medicinal chemistry with demonstrated biological activities against multiple therapeutic targets. Continued research into its mechanism of action and structural optimization will likely yield valuable insights for the development of novel therapeutic agents in the coming years.